Cas no 82776-49-6 ((2R,5s)-2,5-dimethyl-1-phenyl-piperazine)

• Product name: (2R,5s)-2,5-dimethyl-1-phenyl-piperazine
• CAS No: 82776-49-6
• MF: C₁₂H₁₈N₂
• MW: 190.285
• CID: 2190055
• PubChem ID: 12950842

(2R,5s)-2,5-dimethyl-1-phenyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (2R,5s)-2,5-dimethyl-1-phenyl-piperazine
• SCHEMBL3557231
• 82776-49-6
• (2R,5S)-2,5-DIMETHYL-1-PHENYLPIPERAZINE
• Rel-(2R,5S)-2,5-dimethyl-1-phenylpiperazine
• DB-309772
• AKOS015902191

• Inchi： InChI=1S/C12H18N2/c1-10-9-14(11(2)8-13-10)12-6-4-3-5-7-12/h3-7,10-11,13H,8-9H2,1-2H3/t10-,11+/m0/s1
• InChI Key： YYBWIMWOFKMHPE-WDEREUQCSA-N

Computed Properties

• Exact Mass: 190.146998583Da
• Monoisotopic Mass: 190.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų
• XLogP3: 2.3